2-(4-ethylsulfanylphenyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide

• IUPAC Name: 2-(4-ethylsulfanylphenyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C18H16FN3O2S/c1-2-25-15-9-3-12(4-10-15)11-16(23)20-18-22-21-17(24-18)13-5-7-14(19)8-6-13/h3-10H,2,11H2,1H3,(H,20,22,23)
• InChI Key: NLDVVOVZPULXSN-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)CC(=O)NC2=NN=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C18H16FN3O2S
• Molecular Weight: 357.4 g/mol

Description

2-(4-ethylsulfanylphenyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as EFOA and belongs to the class of oxadiazole derivatives.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

The synthesis of derivatives similar to the specified compound often aims at improving drug-like properties or pharmacological activities. For instance, Shukla et al. (2012) explored the design, synthesis, and pharmacological evaluation of BPTES analogs as glutaminase inhibitors, highlighting efforts to improve potency and drug-like properties of such compounds. These analogs were evaluated for their ability to inhibit the growth of human lymphoma B cells, both in vitro and in mouse xenograft models, demonstrating the potential therapeutic applications in cancer treatment (Shukla et al., 2012).

Antimicrobial Applications

Compounds with structures similar to the specified chemical have been evaluated for their antimicrobial properties. Parikh and Joshi (2014) synthesized and evaluated a series of 2-mercapto-5-phenyl-1,3,4-oxadiazole derivatives for their antimicrobial properties, demonstrating the importance of the oxadiazole nucleus and its derivatives in developing new antimicrobial agents. These compounds showed promising results against a broad panel of bacterial and fungal strains, highlighting their potential as antimicrobial agents (Parikh & Joshi, 2014).

Antimicrobial and Hemolytic Agents

Rehman et al. (2016) synthesized a series of N-substituted derivatives of 2-{(5-phenyl-1,3,4-Oxadiazol-2-yl)sulfanyl}acetamides, which were screened for antimicrobial and hemolytic activity. These compounds were found to be active against selected microbial species, indicating their potential as antimicrobial agents with reduced cytotoxicity (Rehman et al., 2016).

Future Directions

Further research is needed to explore its applications and safety profiles.